6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one

• IUPAC Name: 6-nitro-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C8H6N2O3S/c11-8-4-14-7-2-1-5(10(12)13)3-6(7)9-8/h1-3H,4H2,(H,9,11)
• InChI Key: BALSKAVZBPPKCS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(S1)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C8H6N2O3S
• DSSTOX Substance ID: DTXSID60400401
• Molecular Weight: 210.21 g/mol
• CAS RN: 21762-74-3

Description

6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one is a heterocyclic compound with the empirical formula C8H6N2O3S. It belongs to the class of benzothiazines and is characterized by a nitro group (NO2) and a thiazine ring in its structure. The compound exists as a solid and has a molecular weight of 210.21 g/mol.

Molecular Structure Analysis

The crystal structure of a related compound, 4-benzyl-2H-benzo[b][1,4]thiazin-3(4H)-one , has been determined. It crystallizes in the monoclinic space group P21/c with Z = 4. The molecular structure of 6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one would be similar, with the nitro group and thiazine ring defining its core.

Physical And Chemical Properties Analysis

Scientific Research Applications

Antimicrobial Activity

The synthesis and evaluation of 1-(6-nitro-2H-benzo[b][1,4]thiazine-3(4H)-ylidene)hydrazine-1,1-dioxide derivatives have demonstrated potent antimicrobial activity. These compounds were synthesized through reactions of 2H-benzo[b][1,4]thiazin-3(4H)-one with hydrazine derivatives, highlighting their potential in developing new antimicrobial agents (Maheshwari & Goyal, 2016).

Antitubercular Properties

Research has uncovered new chemical transformations of benzothiazinones, including dearomatization and decarbonylation, which influence their antimycobacterial properties. These findings contribute to the development of novel antitubercular agents, showcasing the utility of 6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one derivatives in combating Mycobacterium tuberculosis (Richter et al., 2022).

Chemical Synthesis and Characterization

Studies on the synthesis and reactions of Benzo-1, 4-thiazinotropone derivatives have provided valuable insights into the chemical properties and applications of 6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one. These investigations help in understanding the compound's reactivity and potential for further derivative synthesis (Nozoe, Asao, & Takahashi, 1966).

Structural Analysis

Crystal structure analysis of derivatives has been pivotal in elucidating the structural aspects of 6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one compounds. These studies provide a foundation for understanding the interaction mechanisms and designing molecules with enhanced biological activities (Yennawar, Cali, Xie, & Silverberg, 2015).

Spectroscopic and Computational Studies

Investigations into the structural, electronic, and vibrational properties of 6-Nitro-1,3-benzothiazole-2(3H)-thione and its tautomers have utilized density functional theory (DFT) to predict reactivities and behavior in various media. Such studies are crucial for designing compounds with specific properties and applications (Romani & Brandán, 2015).

Safety and Hazards

The compound is classified as a skin and eye irritant. It may cause respiratory irritation.

Mechanism of Action

Target of Action

The primary targets of 6-Nitro-2H-benzo[b][1,4]thiazin-3(4H)-one are yet to be identified. The compound belongs to a class of molecules known as benzothiazinones, which have been studied for their antitubercular properties .

Mode of Action

Related benzothiazinones have been found to exhibit a new mechanism of action against tuberculosis .

Pharmacokinetics

Related benzothiazinones have been found to have physicochemical and pharmacokinetic properties that are conducive to bioavailability .

Action Environment

It is known that the potentially toxic nitroaromatic moiety of related benzothiazinones can react with nucleophiles in vivo .

Synthesis routes and methods I

Procedure details

A mixture of 2-chloro-5-nitroaniline (15 g, 87 mmol), methyl 2-mercaptoacetate (13.8 g, 130 mmol) and sodium hydroxide (10.4 g, 261 mmol) in EtOH/water (250 mL, v/v=10:1) was heated at reflux for 16 h. The reaction mixture was cooled to ambient temperature, the solvent was removed in vacuo and the residue was purified by column chromatography on silica gel (eluting with 17% EtOAc in petroleum ether) to give 6-nitro-2H-benzo[b][1,4]thiazin-3(4H)-one (2.1 g, 11%). LC/MS (Table 1, Method 2) Rt=0.790 min; MS m/z: 211 [M+H]+.

Synthesis routes and methods II

Procedure details

A solution of 2.44M aqueous NaOH (24 mL, 58 mmol) was added to a stirring solution of ethyl 2-mercaptoacetate (19 mL, 174 mmol) in EtOH (150 mL). The mixture was added to the stirring solution of 2-chloro-5-nitroaniline (10 g, 58 mmol) in EtOH (68 ml). The resulting mixture was heated at reflux overnight. After this time the reaction was diluted with EtOAc and washed with water. The separated organic layer was dried over Mg2SO4, filtered and evaporated in vacuo. The crude residue was triturated with EtOAc to give 6-nitro-2H-benzo[b]-[1,4]thiazin-3(4H)-one. Mass Spectrum (ESI) m/e=257 (M+1).